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Compound of Interest

Compound Name: (2r,3s)-2,3-Hexanediol

Cat. No.: B15495783 Get Quote

This document provides essential safety and logistical information for the proper disposal of

(2r,3s)-2,3-Hexanediol, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure safe handling and compliance

with standard laboratory safety protocols.

Hazard and Safety Summary
(2r,3s)-2,3-Hexanediol is a flammable liquid and vapor that can cause skin, eye, and

respiratory irritation.[1] Adherence to proper personal protective equipment (PPE) and handling

procedures is crucial.

Hazard Classification Description Source

Flammability Flammable liquid and vapor [1]

Skin Irritation Causes skin irritation [1][2]

Eye Irritation Causes serious eye irritation [1][2]

Respiratory Irritation May cause respiratory irritation [1][2]
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Personal Protective Equipment (PPE): Before handling (2r,3s)-2,3-Hexanediol, ensure the

following PPE is worn:

Gloves: Latex or vinyl gloves are recommended.[1]

Eye Protection: Safety glasses or goggles.[3]

Lab Coat: A standard laboratory coat should be worn.

Spill Containment and Cleanup:

Ensure Proper Ventilation: Work in a well-ventilated area to minimize inhalation exposure.[2]

[4][5]

Contain the Spill: In case of a spill, absorb the liquid with an inert material such as

vermiculite or sand.[1][5]

Clean the Area: Once absorbed, collect the material and wash the affected area with soap

and water.[1]

Disposal Protocol:

While one safety data sheet suggests that (2r,3s)-2,3-Hexanediol within a sealed device can

be disposed of as non-hazardous waste, for a laboratory setting, it is best practice to treat it as

chemical waste.[1]

Waste Collection: Collect waste (2r,3s)-2,3-Hexanediol and any contaminated materials

(e.g., used absorbent) in a designated, properly labeled, and sealed container.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Dispose through Approved Channels: Dispose of the chemical waste through an approved

waste disposal plant or your institution's environmental health and safety office.[2][3][6][7]

Fire Safety:

In case of fire, use a dry powder or carbon dioxide fire extinguisher.[1]
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Do not use water, as it may be an unsuitable extinguishing medium.[1]

Disposal Workflow

Start: Need to Dispose of
(2r,3s)-2,3-Hexanediol

Step 1: Wear Appropriate PPE
(Gloves, Eye Protection)

Step 2: Collect Waste in a
Labeled, Sealed Container

Is there a spill?

Follow Spill Cleanup Protocol:
1. Absorb with inert material

2. Clean area with soap and water

Yes

Step 3: Store Waste Container in a
Cool, Dry, Ventilated Area

No

Step 4: Arrange for Disposal via
Approved Waste Disposal Service

End: Proper Disposal Complete
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of (2r,3s)-2,3-Hexanediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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